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Compound of Interest

Compound Name: N-Hexylaniline

Cat. No.: B1594167

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and technical information for N-Hexylaniline, a
chemical compound used in various laboratory and industrial applications. Understanding its
properties and associated hazards is crucial for safe handling and use in research and
development.

Chemical Identification

Identifier Value

Chemical Name N-Hexylaniline

CAS Number 4746-32-1[1][2]

Molecular Formula C12H19oN[1]

Molecular Weight 177.29 g/mol

Synonyms N-n-Hexylaniline, N-Hexylbenzenamine, N-

(Phenyl)hexylamine[3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of N-Hexylaniline.
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Property Value

Physical State Liquid[4]

Color Colorless to brown[3]

Boiling Point 140-145 °C at 15 mmHg[4]
Density 0.8994 g/mL at 25 °C[4]
Refractive Index n20/D 1.5228

Flash Point > 110 °C (> 230 °F) - closed cup

Hazard Identification and Classification

N-Hexylaniline is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The following table details its hazard
classification and associated safety information.
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GHS Classification Details
Pictogram alt text
Signal Word Warning[2][3]

Hazard Statements

H315: Causes skin irritation.[3] H319: Causes
serious eye irritation.[3] H335: May cause

respiratory irritation.[3]

Precautionary Statements

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[3] P264: Wash
face, hands and any exposed skin thoroughly
after handling.[2][3] P271: Use only outdoors or
in a well-ventilated area.[2][3] P280: Wear
protective gloves/protective clothing/eye

protection/face protection.[2][3]

Response

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water.[2] P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[3] P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
P312: Call a POISON CENTER or
doctor/physician if you feel unwell.[3] P332 +
P313: If skin irritation occurs: Get medical
advice/attention.[2][3] P337 + P313: If eye
irritation persists: Get medical advice/attention.
[2][3] P362 + P364: Take off contaminated

clothing and wash it before reuse.[3]

Storage

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed.[2][3] P405: Store
locked up.[2][3]
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) P501: Dispose of contents/container to an
Disposal )
approved waste disposal plant.[2]

Experimental Protocols: Safe Handling and First Aid

Detailed methodologies for handling and emergency procedures are critical for laboratory
safety.

4.1. Safe Handling Procedures
o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

» Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile
rubber), safety glasses with side-shields or goggles, and a lab coat.[2] For operations where
exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved
respirator is recommended.[2]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

o Spills: In case of a spill, absorb with an inert material and place in a suitable container for
disposal.[2] Avoid release into the environment.

4.2. First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[2]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if
symptoms occur.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[2]
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Visualization of Safety Information

The following diagram illustrates the key hazards associated with N-Hexylaniline and the
primary routes of exposure.

Routes of Exposure Primary Hazards
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causes L2/
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causes Serious Eye Irritation
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Click to download full resolution via product page

Caption: Key Hazards and Routes of Exposure for N-Hexylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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